Amlodipine Maleate

• CAS No.: 1357024-06-6
• Product Name: Amlodipine Maleate
• Molecular Formula: C24H29ClN2O9
• Molecular Weight: 524.9 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C20H25ClN2O5.C4H4O4/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;5-3(6)1-2-4(7)8/h5-8,17,23H,4,9-11,22H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• Standard InChIKey: TZNOWAJJWCGILX-BTJKTKAUSA-N
• Isomeric SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C(=C\C(=O)O)\C(=O)O
• SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C(=CC(=O)O)C(=O)O
• Description: Amlodipine Maleate is the maleate salt of amlodipine, a synthetic phenylpyridine vasodilator with antihypertensive and antianginal effects. Amlodipine inhibits the influx of extracellular calcium ions into myocardial and peripheral vascular smooth muscle cells, thereby preventing vascular and myocardial contraction. Furthermore, decreased myocardial contractility and dilation of the main coronary and systemic arteries lead to increased blood flow and oxygen delivery to the myocardial tissue and decreases total peripheral resistance. This agent may also modulate multi-drug resistance (MDR) activity through inhibition of the p-glycoprotein efflux pump.; A long-acting dihydropyridine calcium channel blocker. It is effective in the treatment of ANGINA PECTORIS and HYPERTENSION.
• Related CAS: 88150-42-9 (Parent)
• Synonyms: Amlodipine; Amlodipine Besylate; Amlodipine Maleate; Amlodipine Maleate (1:1); Amlodipine, (+-)-Isomer; Amlodipine, (+-)-Isomer, Maleate (1:1); Amlodipine, (R)-Isomer; Amlodipine, (S)-Isomer, Maleate (1:1); Amlodis; Amlor; Astudal; Istin; Norvasc
• PubChem Compound: 6435922
• Last Modified: Nov 11 2021